![molecular formula C10H20N2O2 B1443195 tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate CAS No. 1247174-47-5](/img/structure/B1443195.png)
tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate
Overview
Description
“tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate” is a chemical compound with the molecular formula C7H16N2O2 . It is used for research purposes and is not intended for diagnostic or therapeutic use .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, a related compound, tert-butyl 2-aminoethylcarbamate, has been synthesized by adding benzaldehyde to a solution of tert-butyl 2-aminoethylcarbamate in methanol.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a carbamate group (CONH2) attached to a tert-butyl group and a 2-aminoethyl group .
Physical And Chemical Properties Analysis
“this compound” is a liquid at 20°C with a specific gravity of 1.01 . It has a boiling point of 72-80°C at 0.1 mmHg . The compound has a refractive index of 1.458 .
Scientific Research Applications
Synthesis and Structural Analysis
Enantioselective Synthesis of Carbocyclic Analogues The compound is a vital intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, with its structure proving the relative substitution of the cyclopentane ring is the same as in β-2-deoxyribosylamine (Ober, Marsch, Harms, & Carell, 2004).
Spirocyclopropanation of Insecticides It was utilized in converting into spirocyclopropanated analogues of insecticides, showcasing its role in enhancing the efficacy of agricultural chemicals through structural modification (Brackmann, Yufit, Howard, Es-Sayed, & Meijere, 2005).
Chemical Synthesis and Material Science
Cyclization Techniques A study highlighted the cyclizative atmospheric CO2 fixation by unsaturated amines to cyclic carbamates, demonstrating the compound's role in environmental chemistry and material science applications (Takeda, Okumura, Tone, Sasaki, & Minakata, 2012).
Hierarchical Assembly in Nanofibers The compound has potential applications in the development of nanofibers and nanostructures, contributing to advancements in materials science. It was involved in wrapping amino-bearing block copolymer cylinders around carboxyl-bearing nanofibers, indicating its role in hierarchical assembly processes (Li, Liu, & Han, 2011).
Asymmetric Synthesis and Medicinal Chemistry
Stereoselective Synthesis An efficient stereoselective synthesis route for the preparation of various stereoisomers of tert-butyl ((1R, 2S, 5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate was described, showcasing its importance in the synthesis of chiral molecules, crucial for drug development (Wang, Ma, Reddy, & Hu, 2017).
Kinetic Resolution The compound's kinetic resolution via lipase-catalyzed transesterification reaction indicates its significance in producing optically pure enantiomers, vital for the synthesis of chiral organoselenanes and organotelluranes (Piovan, Pasquini, & Andrade, 2011).
Mechanism of Action
Safety and Hazards
This compound is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include avoiding dust formation, not breathing in dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2/c1-10(2,3)14-9(13)12(7-6-11)8-4-5-8/h8H,4-7,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTPMKZZRRCKGMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCN)C1CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1247174-47-5 | |
Record name | tert-butyl N-(2-aminoethyl)-N-cyclopropylcarbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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